2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid

• IUPAC Name: 2-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)hexanoic acid
• InChI: InChI=1S/C17H21NO4/c1-2-3-4-12(17(21)22)18-15(19)13-8-5-6-9(11-7-10(8)11)14(13)16(18)20/h5-6,8-14H,2-4,7H2,1H3,(H,21,22)
• InChI Key: MUPJFAKFYZNFES-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)O)N1C(=O)C2C3C=CC(C2C1=O)C4C3C4
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid, also known as DAH, is a cyclic dipeptide that has been synthesized using various methods. This compound has been studied for its potential use in scientific research applications due to its unique chemical structure and potential biological activities.

Mechanism of Action

The mechanism of action of 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid is not fully understood, but it is believed to act on various pathways in the body, including the immune system, cell cycle, and DNA synthesis. 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to have antimicrobial activity by disrupting bacterial cell walls. Further research is needed to fully understand the mechanism of action of 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid.
Biochemical and Physiological Effects:
2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid has been shown to have various biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, and disrupting bacterial cell walls. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects. Further research is needed to fully understand the biochemical and physiological effects of 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid.

Advantages and Limitations for Lab Experiments

2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid has several advantages for lab experiments, including its stability and purity. It is also relatively easy to synthesize using various methods. However, 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid has limitations in terms of its solubility and potential toxicity. These factors should be taken into consideration when designing experiments using 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid.

Future Directions

There are several future directions for research on 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid. One area of interest is the development of 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid-based drugs for the treatment of various diseases, including cancer and infectious diseases. Another area of interest is the investigation of the mechanism of action of 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid and its potential targets in the body. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid and its potential therapeutic applications.
In conclusion, 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid is a cyclic dipeptide that has been synthesized using various methods and studied for its potential use in scientific research applications. It has shown potential biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Further research is needed to fully understand the mechanism of action of 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid and its potential therapeutic applications.

Scientific Research Applications

2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid has been studied for its potential use in scientific research applications, including drug discovery and development, as well as biochemical and physiological studies. 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid has been shown to have potential biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. These properties make 2-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)hexanoic acid a promising candidate for drug development.